Cas no 56529-83-0 (Benzyl 2-hydroxy-5-iodobenzoate)

Benzyl 2-hydroxy-5-iodobenzoate Properties

Names and Identifiers

• Benzyl 2-hydroxy-5-iodobenzoate
• DB-072152
• 2-hydroxy-5-iodobenzoic acid (phenylmethyl) ester
• AKOS015856304
• A831076
• 56529-83-0
• Benzyl2-hydroxy-5-iodobenzoate
• DTXSID80444549
• benzyl 2-hydroxy-5-iodobenzoate
• +Expand

• InChIKey： SYPYCOBZYRYNPS-UHFFFAOYSA-N
• Inchi： InChI=1S/C14H11IO3/c15-11-6-7-13(16)12(8-11)14(17)18-9-10-4-2-1-3-5-10/h1-8,16H,9H2
• SMILES： C1=CC=C(C=C1)COC(=O)C2=C(C=CC(=C2)I)O

Computed Properties

• Exact Mass: 353.97529g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 353.97529g/mol
• Heavy Atom Count: 18
• Complexity: 276
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.1
• Topological Polar Surface Area: 46.5Ų